hCAII-IN-10: A Technical Guide to a Selective Human Carbonic Anhydrase II Inhibitor
hCAII-IN-10: A Technical Guide to a Selective Human Carbonic Anhydrase II Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of hCAII-IN-10, a potent and selective inhibitor of human carbonic anhydrase II (hCAII). Carbonic anhydrases are a family of ubiquitous metalloenzymes that play a critical role in various physiological processes, including pH regulation, CO2 transport, and electrolyte secretion. The isoform hCAII is a well-established therapeutic target for various conditions, including glaucoma, epilepsy, and altitude sickness. The development of selective inhibitors for hCAII is of significant interest to minimize off-target effects. This document details the inhibitory profile of hCAII-IN-10, its mechanism of action, and provides detailed protocols for its characterization.
Introduction to Carbonic Anhydrase II and the Rationale for Selective Inhibition
Human carbonic anhydrase II (hCAII) is a cytosolic enzyme renowned for its remarkable catalytic efficiency in the reversible hydration of carbon dioxide to bicarbonate and a proton.[1][2] This reaction is fundamental to maintaining acid-base balance and facilitating the transport of CO2 in various tissues.[1][2] Given its widespread expression and physiological importance, hCAII has been a target for therapeutic intervention for decades. Non-selective inhibition of the broader carbonic anhydrase family can lead to undesired side effects. Therefore, the development of isoform-specific inhibitors like hCAII-IN-10 is a key strategy in modern drug discovery to enhance therapeutic efficacy and safety.
hCAII-IN-10: A Potent and Selective Inhibitor
hCAII-IN-10 (also referred to as compound 11d) has emerged as a significant tool compound for studying the physiological and pathological roles of hCAII due to its potent and selective inhibitory activity.
Chemical Properties
While the exact chemical structure of hCAII-IN-10 is not publicly available in all databases, it is characterized as a benzenesulfonamide derivative. This class of compounds forms the cornerstone of carbonic anhydrase inhibitor discovery.
Inhibitory Activity and Selectivity
The inhibitory potency of hCAII-IN-10 has been quantified, demonstrating a significant preference for hCAII over other isoforms, such as the closely related hCAI.
| Isoform | IC50 | Reference |
| hCA II | 14 nM | |
| hCA I | 29.2 µM |
Table 1: Inhibitory potency (IC50) of hCAII-IN-10 against human carbonic anhydrase isoforms I and II.
The data clearly indicates that hCAII-IN-10 is over 2000-fold more selective for hCAII compared to hCAI, making it a valuable tool for dissecting the specific functions of hCAII.
Mechanism of Action
The mechanism of action of hCAII-IN-10 is consistent with that of other sulfonamide-based carbonic anhydrase inhibitors. The deprotonated sulfonamide moiety (SO2NH-) coordinates directly to the zinc ion (Zn2+) located at the catalytic center of the hCAII active site.[3] This binding event displaces a water molecule or hydroxide ion that is essential for the catalytic hydration of carbon dioxide, thereby inhibiting the enzyme's function.[3] The interactions of the inhibitor's scaffold with amino acid residues in the active site pocket contribute to its affinity and selectivity.
Caption: General binding mode of a sulfonamide inhibitor to the hCAII active site.
Experimental Protocols
The characterization of hCAII-IN-10 relies on well-established biochemical and biophysical assays. Below are detailed protocols for key experiments.
Stopped-Flow CO2 Hydration Assay
This is the gold-standard method for measuring the catalytic activity of carbonic anhydrases.
Objective: To determine the kinetic parameters of hCAII inhibition by hCAII-IN-10.
Materials:
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Stopped-flow spectrophotometer
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Purified recombinant hCAII
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hCAII-IN-10 stock solution (in DMSO)
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CO2-saturated water
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Buffer solution (e.g., 20 mM Tris-HCl, pH 7.5) containing a pH indicator (e.g., phenol red)
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Anhydrous Na2SO4 (to maintain ionic strength)
Procedure:
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Prepare a series of dilutions of hCAII-IN-10 in the assay buffer.
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Equilibrate the enzyme solution and the CO2-saturated water to the desired temperature (typically 25°C).
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In the stopped-flow instrument, rapidly mix the enzyme solution (containing the inhibitor at various concentrations) with the CO2-saturated water.
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Monitor the change in absorbance of the pH indicator over time as the hydration of CO2 leads to a pH drop.
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The initial rates of the reaction are calculated from the absorbance change.
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Plot the initial rates against the inhibitor concentration to determine the IC50 value.
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To determine the inhibition constant (Ki), perform the assay at different substrate (CO2) concentrations and analyze the data using appropriate kinetic models (e.g., Michaelis-Menten for uninhibited reaction, and competitive, non-competitive, or uncompetitive inhibition models).
Caption: Experimental workflow for the stopped-flow CO₂ hydration assay.
Esterase Activity Assay
This is a simpler, colorimetric method that utilizes the esterase activity of hCAII.
Objective: To screen for and characterize inhibitors of hCAII.
Materials:
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96-well microplate reader
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Purified recombinant hCAII
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hCAII-IN-10 stock solution (in DMSO)
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p-Nitrophenyl acetate (pNPA) as substrate
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Assay buffer (e.g., 20 mM Tris-HCl, pH 7.5)
Procedure:
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In a 96-well plate, add the assay buffer, hCAII, and varying concentrations of hCAII-IN-10.
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Pre-incubate the plate at a controlled temperature (e.g., 25°C) for a defined period (e.g., 15 minutes).
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Initiate the reaction by adding the substrate, pNPA.
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Monitor the increase in absorbance at 400 nm, which corresponds to the formation of the product, p-nitrophenol.
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Calculate the rate of reaction from the linear portion of the absorbance vs. time plot.
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Determine the percent inhibition for each inhibitor concentration and calculate the IC50 value.
Signaling Pathways and Logical Relationships
The primary "pathway" affected by hCAII-IN-10 is the catalytic cycle of hCAII itself. By blocking this cycle, hCAII-IN-10 modulates downstream physiological processes that are dependent on hCAII activity.
Caption: The catalytic cycle of hCAII and its inhibition by hCAII-IN-10.
The selectivity of hCAII-IN-10 is a key logical relationship that underpins its utility as a research tool.
Caption: Logical diagram illustrating the selective inhibition of hCAII by hCAII-IN-10.
Conclusion
References
- 1. pubs.acs.org [pubs.acs.org]
- 2. Synthesis, Molecular Docking Analysis, and Carbonic Anhydrase Inhibitory Evaluations of Benzenesulfonamide Derivatives Containing Thiazolidinone - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Development of Human Carbonic Anhydrase II Heterobifunctional Degraders - PMC [pmc.ncbi.nlm.nih.gov]
